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Compound of Interest

Compound Name: Cyclododecene

Cat. No.: B074035

Introduction

Cyclododecene, a 12-carbon cyclic olefin, is a versatile and economically significant building
block in the chemical industry. Primarily derived from the cyclotrimerization of 1,3-butadiene
followed by partial or full hydrogenation, its unique ring structure serves as a gateway to a
diverse array of macrocyclic compounds and polymers. The inherent ring strain and the
reactive double bond allow for a variety of chemical transformations, including ring-opening
cleavage, polymerization, and ring expansion. These transformations yield high-value products
with widespread applications, from engineering plastics and high-performance lubricants to fine
fragrances and advanced optical materials. This document provides detailed application notes
and experimental protocols for key synthetic routes starting from cyclododecene, intended for
researchers, chemists, and professionals in drug development and materials science.

Application Note 1: Synthesis of Dodecanedioic
Acid (DDDA)

Overview

Dodecanedioic acid (DDDA) is a linear a,w-dicarboxylic acid that is a crucial monomer for the
production of high-performance polyamides (such as Nylon 6,12), polyesters, and
polyurethanes.[1] It also finds use as a corrosion inhibitor, a component in lubricants and
plasticizers, and a raw material for fragrances.[1] Cyclododecene can be efficiently converted
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to DDDA through two primary industrial routes: a multi-step process involving hydrogenation
and subsequent oxidation, or a direct oxidative cleavage via ozonolysis.

Key Synthetic Pathways

Two major pathways from cyclododecene's precursors to DDDA are outlined below.
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Pathway A: Multi-Step Oxidation Pathway B: Ozonolysis
1,5,9-Cyclododecatriene Cyclododecene
Hydrogenation Ozonolysis (O3)
(e.g., Raney Nickel) (-78 °C to 25 °C)
Cyclododecane Ozonide Intermediate
Air Oxidation Jxidative Work-up
(Boric Acid Catalyst) (p.g., H202 or O2)
Cyclododecanol/ Dodecanedioic Acid
Cyclododecanone (DDDA)

Nitric Acid Oxidation
(Cu/V Catalyst)

Dodecanedioic Acid

(DDDA)
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Cyclododecanone (C12) General Workflow: Ring Expansion for Musk Synthesis

Step 1: Add Carbon Atoms

Functionalized Intermediate
(e.g., via Stobbe Condensation,
Wittig Reaction, etc.)

Step 2: Ring Closure/
Rearrangement

Enlarged Ring Precursor
(e.g., C15 Dienone)

Step 3: Final Modification
(e.g., Hydrogenation)

Macrocyclic Musk
(e.g., Muscone, C15/C16)
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ROMP Workflow
Cyclic Olefin Monomer Metathesis Catalyst Anhydrous Solvent Chain Transfer Agent
(e.g., Et-TCD) (e.g., WCle-based) (e.g., Cyclohexane) (e.g., 1-Hexene, Optional)

Mix & React
(Room Temp, 1h)

Quench Reaction

Dry & Characterize

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074035#cyclododecene-as-a-precursor-for-
macrocyclic-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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